bis(methyl({[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl})amine) trihydrochloride

• IUPAC Name: N-methyl-1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methanamine;trihydrochloride
• InChI: InChI=1S/2C9H10N4O.3ClH/c2*1-10-6-8-12-9(13-14-8)7-2-4-11-5-3-7;;;/h2*2-5,10H,6H2,1H3;3*1H
• InChI Key: BZTDGVCQRQLUTR-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NO1)C2=CC=NC=C2.CNCC1=NC(=NO1)C2=CC=NC=C2.Cl.Cl.Cl
• Molecular Formula: C18H23Cl3N8O2
• Molecular Weight: 489.8 g/mol

Description

The compound is a complex organic molecule that contains elements of pyridine and oxadiazole, both of which are heterocyclic compounds. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve complex organic synthesis procedures. For example, imidazole compounds, which are structurally similar to oxadiazole, can be synthesized from glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyridine and oxadiazole rings would contribute to the overall structure, and the methyl and amine groups would likely be attached to these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. Similar compounds, such as imidazole derivatives, have been shown to exhibit a broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. For example, the presence of the pyridine and oxadiazole rings could influence its solubility, stability, and reactivity.

Scientific Research Applications

Metal Coordination Chemistry

The compound’s nitrogen-rich ligand framework allows it to form stable complexes with transition metals. Researchers investigate its coordination chemistry, exploring applications in catalysis, material science, and supramolecular chemistry.

These applications highlight the versatility and potential impact of bis(methyl({[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl})amine) trihydrochloride across diverse scientific disciplines. . If you’d like more detailed information on any specific application, feel free to ask!

Mechanism of Action

The mechanism of action of this compound would likely depend on its specific chemical structure and the context in which it is used. For example, many heterocyclic compounds are used in medicinal chemistry due to their ability to interact with biological targets.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications, particularly in the field of medicinal chemistry.